Cas no 7134-05-6 (4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate)

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate structure
7134-05-6 structure
Product Name:4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
CAS No:7134-05-6
MF:C7H8O4S
MW:188.201021194458
CID:1748395
PubChem ID:81554
Update Time:2025-04-21

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxytoluene-2-sulphonic acid
    • o-Toluenesulfonic acid, 4-hydroxy-
    • Benzenesulfonic acid, 4-hydroxy-2-methyl-
    • 4-hydroxy-2-methylbenzenesulfonic acid
    • DTXSID40221535
    • METACRESOL-4-SULFONIC ACID
    • PYPXOMYXFFYJIF-UHFFFAOYSA-N
    • Q27281037
    • SCHEMBL4074436
    • EINECS 230-433-2
    • 4-HYDROXY-O-TOLUENESULFONIC ACID
    • DTXCID70144026
    • UNII-J1X8X329NN
    • NS00043168
    • 7134-05-6
    • 4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
    • 2-methyl-4-hydroxy benzenesulphonic acid
    • J1X8X329NN
    • DB-295332
    • 4-Hydroxy-2-methylbenzenesulfonic Acid (~90%)
    • 4-Hydroxy-o-toluenesulfonic Acid Hydrate;
    • Inchi: 1S/C7H8O4S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
    • InChI Key: PYPXOMYXFFYJIF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1C)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 188.01434
  • Monoisotopic Mass: 188.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 74.6

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Pricemore >>

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